Cas no 53602-02-1 ((-)-Oliveridine+)

(-)-Oliveridine+ structure
(-)-Oliveridine+ structure
Product name:(-)-Oliveridine+
CAS No:53602-02-1
MF:C19H19NO4
MW:325.358465433121
CID:2026713
PubChem ID:13891891

(-)-Oliveridine+ Chemical and Physical Properties

Names and Identifiers

    • (-)-Oliveridine+
    • (7aS)-10-methoxy-7-methyl-(7ar)-6,7,7a,8-tetrahydro-5H-benzo[g][1,3]dioxolo[4',5':4,5]benzo[1,2,3-de]quinolin-8c-ol
    • N-oxyoliv?ridine
    • Oliveridin
    • oliveridine
    • oliveridine (Polyalthia)
    • (7aS,8S)-6,7,7a,8-Tetrahydro-10-methoxy-7-methyl-5H-benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol
    • DTXSID901111188
    • CHEMBL506088
    • 53602-02-1
    • 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol, 6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS,8S)-
    • (-)-Oliveridine
    • Inchi: InChI=1S/C19H19NO4/c1-20-6-5-10-7-14-19(24-9-23-14)16-12-4-3-11(22-2)8-13(12)18(21)17(20)15(10)16/h3-4,7-8,17-18,21H,5-6,9H2,1-2H3/t17-,18-/m0/s1
    • InChI Key: HKTOYUUCGONYEC-ROUUACIJSA-N
    • SMILES: CN1CCC2=CC3=C(C4=C2C1C(C5=C4C=CC(=C5)OC)O)OCO3

Computed Properties

  • Exact Mass: 325.13140809g/mol
  • Monoisotopic Mass: 325.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.2Ų

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